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Fundamental Properties of Boscalid

The table below outlines the key physicochemical properties that govern Boscalid's environmental behavior

[1].

Property Value / Description

Chemical Name 2-chloro-N-(4'-chloro[1,1'-biphenyl]-2-yl)-3-

pyridinecarboxamide

IUPAC Name 2-chloro-N-(4'-chlorobiphenyl-2-yl)nicotinamide

CAS RN 188425-85-6

Molecular Formula C₁₈H₁₂Cl₂N₂O

Mode of Action Succinate Dehydrogenase Inhibitor (FRAC Group 7)

Water Solubility (at 20°C, pH 7) 4.6 mg/L

Octanol-Water Partition Coefficient
(log P)

2.96

Melting Point 140 °C
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Environmental Persistence and Degradation Data

Boscalid is characterized by its high persistence in the environment, though its observed half-life can vary

significantly depending on conditions. The following table summarizes dissipation and degradation half-lives

from various studies.

Matrix / Condition
Half-Life
(DT₅₀)

Key Context & Notes

Sandy Soil (Field) 104 - 224
days

Actual field measurement; much faster than lab expectations
[2].

Soil (Lab, 20°C) 484.4 days Laboratory condition value from PPDB; represents a high-end
persistence [3].

Soil (Repeated
Treatment)

31.5 - 180.1
days

Degradation rate decreased with increased treatment
frequency and concentration [3].

Table Grapes (Field) 3.32 - 6.42
days

Dissipation on the crop commodity; follows first- and second-
order kinetics [4].

Water-Sediment
System

Very
persistent

Classified as persistent in water and sediment; can lead to
contamination of water bodies [1].

Degradation Pathways and Metabolites

Boscalid undergoes transformation in the environment through both abiotic and biotic processes.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s565657?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26688253/
https://www.sciencedirect.com/science/article/abs/pii/S026974912201274X
https://www.sciencedirect.com/science/article/abs/pii/S026974912201274X
https://www.mdpi.com/2076-3298/12/5/133
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/86.htm
https://www.smolecule.com/products/s565657?utm_src=pdf-body
https://www.smolecule.com/products/s565657?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Boscalid
(C18H12Cl2N2O)

Photolytic
Degradation

Abiotic

Microbial
Biodegradation

Biotic

Transformation Product
N-{[1,1'-biphenyl]-2-yl}-2-chloropyridine-3-carboxamide

(Chlorine loss from biphenyl)

Transformation Product
N-{[1,1'-biphenyl]-2-yl}pyridine-3-carboxamide

(Chlorine loss from pyridine)

Transformation Product
4'-Chloro-2-aminobiphenyl

Transformation Product
4-Chlorobenzoic Acid

Click to download full resolution via product page

A generalized pathway for the environmental degradation of Boscalid, based on identified metabolites and

transformation products.

Abiotic Degradation: Photolysis is a key abiotic process. One identified pathway involves the loss
of a chlorine atom from the biphenyl ring, leading to a transformation product with the formula

C18H13N2OCl [5].
Biotic Degradation (Microbial): Microbial action in soil is a major route for boscalid breakdown. Key

biodegradation intermediates include [5]:
Metabolite resulting from the loss of a chlorine atom from the pyridine ring (C18H14N2O).

Formation of 4'-Chloro-2-aminobiphenyl (C12H10ClN), indicating cleavage of the molecule.
Further transformation can lead to 4-Chlorobenzoic Acid, which has been modeled as a major

transformation product in catchment studies [6].

Key Experimental Protocols

For researchers looking to replicate or build upon existing studies, here are summaries of key methodologies.
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Soil Microbial Community Analysis After Repeated Boscalid
Exposure [3]

Experimental Design: Soil samples with no prior boscalid history are treated with boscalid at

multiple concentrations (e.g., 3, 6, and 15 mg/kg, simulating recommended to 5-fold doses). This
treatment is repeated multiple times (e.g., four times) with a 30-day interval between each.

Dissipation Measurement: Boscalid residues in soil are quantified using high-performance liquid
chromatography (HPLC) or liquid chromatography-tandem mass spectrometry (LC-MS/MS). The

degradation half-life is calculated from the residue data over time.
Microbial Community Assessment: Soil microbial DNA is extracted and sequenced (e.g., 16S rRNA

for bacteria, ITS for fungi). Bioinformatics tools are then used to analyze diversity, composition, and
co-occurrence network complexity of the microbial community.

Bacterial Biodegradation of Boscalid [5]

Isolation of Degraders: Bacterial strains are isolated from pesticide-contaminated soil using

enrichment culture techniques in a minimal medium with boscalid as the sole carbon source.
Biodegradation Assay: Selected bacterial isolates are inoculated into a minimal medium containing

a known concentration of boscalid. Flasks are incubated under shaking conditions to ensure
aeration.

Kinetic Analysis: Samples are taken at regular intervals. Bacterial growth is monitored by measuring
optical density (OD), while the residual concentration of boscalid is quantified using HPLC-UV.

Degradation intermediates are identified using liquid chromatography-mass spectrometry (LC-MS).

Sorption Kinetics in Soil [7]

Soil Characterization: A set of soil samples with varying physicochemical properties (texture, pH,

organic carbon, carbonate, iron oxide content) is collected and analyzed.
Batch Sorption Experiment: A known concentration of boscalid solution is added to soil samples in

centrifuge tubes. The tubes are shaken for different time intervals to establish sorption kinetics.
Analysis and Modeling: The tubes are centrifuged, and the concentration of boscalid in the

supernatant is measured (e.g., via HPLC). The data is then fitted to kinetic models such as the
pseudo-first-order and pseudo-second-order models to understand the sorption behavior.

Environmental Implications and Risk Assessment
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Impacts on Soil Health: Repeated applications of boscalid can alter the structure of the soil

microbial community. While microbial diversity might be initially inhibited, it can show an inhibition-
recovery trend; however, the community composition is shifted, and the complexity of the microbial

network is reduced [3].
Ecotoxicity: Boscalid is reported to be moderately toxic to a range of non-target organisms. It has

been shown to cause mitochondrial dysfunction in human cell lines [8] and is toxic to aquatic
organisms like zebrafish [9] [1].

Mobility and Water Contamination: Due to its persistence, boscalid has been frequently detected
in surface water and groundwater. Its mobility is higher in sandy soils with low organic matter, posing

a risk of contaminating water bodies via runoff and leaching [7] [6].
Dietary Risk: Studies on crops like watermelon and table grapes indicate that when used according

to Good Agricultural Practices (GAP), the dietary risk from boscalid residues is low for consumers.
The risk quotients (RQs) are typically well below 100% [4] [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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